Cas no 3042-67-9 (2-(4-Chlorobenzyl)naphthalene)

• Product Name: 2-(4-Chlorobenzyl)naphthalene
• CAS No: 3042-67-9
• MF: C₁₇H₁₃Cl
• MW: 252.738123655319
• CID: 1094470
• PubChem ID: 12632204
• Update Time: 2025-04-23

2-(4-Chlorobenzyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorobenzyl)naphthalene
• 2-[(4-chlorophenyl)methyl]naphthalene
• Naphthalene, 2-[(4-chlorophenyl)methyl]-
• 3042-67-9

• Inchi： 1S/C17H13Cl/c18-17-9-6-13(7-10-17)11-14-5-8-15-3-1-2-4-16(15)12-14/h1-10,12H,11H2
• InChI Key： CUDVCQAMBVDOAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 252.0705781g/mol
• Monoisotopic Mass: 252.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Additional information on 2-(4-Chlorobenzyl)naphthalene

2-(4-Chlorobenzyl)naphthalene: A Comprehensive Overview

2-(4-Chlorobenzyl)naphthalene, identified by the CAS registry number CAS No. 3042-67-9, is a chemical compound that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with a chlorobenzyl group attached at the second position. The structure of 2-(4-Chlorobenzyl)naphthalene is characterized by its two fused benzene rings and the substitution pattern, which imparts unique chemical and physical properties.

The synthesis of 2-(4-Chlorobenzyl)naphthalene involves several methodologies, including Friedel-Crafts alkylation and coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. These methods are particularly relevant in the context of green chemistry, where minimizing environmental impact is a priority. The compound's stability and reactivity make it a valuable intermediate in the synthesis of more complex molecules, including pharmaceutical agents and advanced materials.

In terms of applications, 2-(4-Chlorobenzyl)naphthalene has found utility in the pharmaceutical industry as a precursor for drug development. Its structure provides a scaffold for attaching bioactive groups, enabling the creation of compounds with potential therapeutic benefits. For instance, derivatives of this compound have been explored for their anti-inflammatory and anticancer properties. Recent studies have highlighted its ability to modulate specific cellular pathways, offering new avenues for disease treatment.

The electronic properties of 2-(4-Chlorobenzyl)naphthalene also make it an interesting candidate for applications in materials science. Its conjugated system allows for efficient charge transport, which is advantageous in organic electronics. Researchers have investigated its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices. These applications leverage the compound's ability to absorb and emit light across a broad spectrum, contributing to improved device performance.

In addition to its synthetic and applied significance, 2-(4-Chlorobenzyl)naphthalene has been the subject of numerous spectroscopic studies. Techniques such as UV-Vis spectroscopy, fluorescence spectroscopy, and nuclear magnetic resonance (NMR) have provided insights into its electronic structure and molecular interactions. These studies are crucial for understanding the compound's behavior under different conditions and for optimizing its use in various applications.

The environmental impact of 2-(4-Chlorobenzyl)naphthalene is another area of active research. Assessments of its biodegradability and toxicity are essential for ensuring safe handling and disposal practices. Recent findings suggest that while the compound exhibits moderate persistence in certain environments, it does not pose significant risks at typical exposure levels. These results contribute to regulatory frameworks aimed at minimizing environmental hazards associated with chemical compounds.

In conclusion, 2-(4-Chlorobenzyl)naphthalene, CAS No. 3042-67-9, is a versatile compound with diverse applications across multiple disciplines. Its structural features, reactivity, and electronic properties make it an invaluable tool in both academic research and industrial processes. As scientific understanding continues to evolve, so too will the potential uses of this intriguing molecule.